Cas no 1516633-18-3 (2-(oxan-3-yl)piperidine)

• Product Name: 2-(oxan-3-yl)piperidine
• CAS No: 1516633-18-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6134987
• PubChem ID: 82598080
• Update Time: 2025-06-15

2-(oxan-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-3-yl)piperidine
• EN300-1831140
• 1516633-18-3

• Inchi： 1S/C10H19NO/c1-2-6-11-10(5-1)9-4-3-7-12-8-9/h9-11H,1-8H2
• InChI Key： MVGKYNZDOJYPNX-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1CCCCN1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(oxan-3-yl)piperidine

Introduction to 2-(Oxan-3-yl)piperidine (CAS No. 1516633-18-3)

2-(Oxan-3-yl)piperidine, with the CAS number 1516633-18-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(tetrahydro-2H-pyran-3-yl)piperidine, is characterized by its unique structural features, which include a piperidine ring and a tetrahydro-2H-pyran moiety. These structural elements endow the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-(oxan-3-yl)piperidine is particularly noteworthy for its ability to modulate various biological targets. The piperidine ring, a common motif in many bioactive molecules, provides a scaffold that can be functionalized to enhance binding affinity and selectivity. Meanwhile, the tetrahydro-2H-pyran moiety introduces additional stereochemical complexity, which can influence the compound's pharmacokinetic properties and biological activity.

Recent studies have explored the potential of 2-(oxan-3-yl)piperidine in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs. Research has shown that compounds with similar structures can act as modulators of neurotransmitter receptors, such as GABA receptors and serotonin receptors, which are crucial for treating neurological disorders like anxiety, depression, and epilepsy.

In addition to its CNS applications, 2-(oxan-3-yl)piperidine has been investigated for its potential in cancer therapy. Studies have demonstrated that derivatives of this compound can exhibit anti-proliferative effects on cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of 2-(oxan-3-yl)piperidine derivatives showed potent inhibition of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-(oxan-3-yl)piperidine are another area of active research. The compound's lipophilicity and solubility are critical factors that influence its absorption, distribution, metabolism, and excretion (ADME) profile. Optimizing these properties is essential for developing effective drug candidates. Recent advancements in computational methods and high-throughput screening have facilitated the identification of lead compounds with improved pharmacokinetic profiles.

Synthetic methods for preparing 2-(oxan-3-yl)piperidine have also been extensively studied. Various synthetic routes have been developed to access this compound efficiently and cost-effectively. One common approach involves the reaction of 3-hydroxytetrahydropyran with piperidine or its derivatives under suitable conditions. These synthetic strategies provide a robust foundation for further chemical modifications and optimization.

The safety profile of 2-(oxan-3-yl)piperidine is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its suitability for human use.

In conclusion, 2-(oxan-3-yl)piperidine (CAS No. 1516633-18-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and drug discovery efforts. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments across various disease areas.